Cas no 775-33-7 (Des(1-cyclohexanol) Venlafaxine)
775-33-7 structure
Product Name:Des(1-cyclohexanol) Venlafaxine
CAS No:775-33-7
MF:C11H17NO
MW:179.258783102036
MDL:MFCD18379328
CID:564139
PubChem ID:150850
Update Time:2025-04-19
Des(1-cyclohexanol) Venlafaxine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-methoxy-N,N-dimethyl-
- Des(1-cyclohexanol) Venlafaxine
- 2-(4-Methoxyphenyl)-N,N-dimethylethanamine
- DMMPE
- Hordenin-methylaether
- methoxyhordenine
- N,N-Dimethyl-4-methoxyphenylethylamine
- p-methoxy-N,N-dimethylphenethylamine
- 4-METHOXY-N,N-DIMETHYLPHENETHYLAMINE
- BCP33769
- SCHEMBL648620
- Z168912118
- Tyramine, N,N-dimethyl-, methyl ether
- Q27282202
- DESCYCLOHEXANOL VENLAFAXINE [USP IMPURITY]
- Venlafaxine impurity A;Benzeneethanamine,4-methoxy-N,N-dimethyl;N,N-dimethyl-4-methoxyphenylethylamine
- N,N-Dimethyl-p-methoxyphenylthylamine
- CS-0243580
- N,N-Dimethyl-4-methoxyphenethylamine
- KDT849X2LV
- BGSZBHCYLIHECZ-UHFFFAOYSA-N
- EN300-265972
- G11616
- DTXSID20228204
- UNII-KDT849X2LV
- [2-(4-methoxyphenyl)ethyl]dimethylamine
- Descyclohexanol venlafaxine
- 4-methoxy-N,N-dimethyl-Benzeneethanamine,
- N,N-Dimethyl-2-(p-anisyl)ethylamine
- VENLAFAXINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- Benzeneethanamine, 4-methoxy-N,N-dimethyl-
- FT-0665898
- AKOS028111316
- C11H17NO
- 775-33-7
-
- MDL: MFCD18379328
- Inchi: 1S/C11H17NO/c1-12(2)9-8-10-4-6-11(13-3)7-5-10/h4-7H,8-9H2,1-3H3
- InChI Key: BGSZBHCYLIHECZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CCN(C)C
Computed Properties
- Exact Mass: 179.13100
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.961
- Boiling Point: 254.9°C at 760 mmHg
- Flash Point: 74.5°C
- Refractive Index: 1.506
- PSA: 12.47000
- LogP: 1.79930
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Des(1-cyclohexanol) Venlafaxine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Des(1-cyclohexanol) Venlafaxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D288590-100mg |
Des(1-cyclohexanol) Venlafaxine |
775-33-7 | 100mg |
$ 138.00 | 2023-09-08 | ||
| TRC | D288590-250mg |
Des(1-cyclohexanol) Venlafaxine |
775-33-7 | 250mg |
$ 293.00 | 2023-09-08 | ||
| TRC | D288590-500mg |
Des(1-cyclohexanol) Venlafaxine |
775-33-7 | 500mg |
$ 552.00 | 2023-09-08 | ||
| TRC | D288590-1g |
Des(1-cyclohexanol) Venlafaxine |
775-33-7 | 1g |
$ 1039.00 | 2023-04-17 | ||
| TRC | D288590-2.5g |
Des(1-cyclohexanol) Venlafaxine |
775-33-7 | 2.5g |
$ 2360.00 | 2023-04-17 | ||
| Enamine | EN300-265972-1g |
[2-(4-methoxyphenyl)ethyl]dimethylamine |
775-33-7 | 95% | 1g |
$681.0 | 2023-09-13 | |
| Enamine | EN300-265972-5g |
[2-(4-methoxyphenyl)ethyl]dimethylamine |
775-33-7 | 95% | 5g |
$1974.0 | 2023-09-13 | |
| Enamine | EN300-265972-10g |
[2-(4-methoxyphenyl)ethyl]dimethylamine |
775-33-7 | 95% | 10g |
$2928.0 | 2023-09-13 | |
| Biosynth | IM21071-25 mg |
4-Methoxy-N,N-dimethyl-phenethylamine |
775-33-7 | 25mg |
$46.20 | 2023-01-04 | ||
| Biosynth | IM21071-50 mg |
4-Methoxy-N,N-dimethyl-phenethylamine |
775-33-7 | 50mg |
$75.08 | 2023-01-04 |
Des(1-cyclohexanol) Venlafaxine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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